Cas no 942060-16-4 ((1-tert-butyl-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-tert-butyl-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 942060-16-4
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 4666562
• Update Time: 2025-05-21

(1-tert-butyl-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-(1,1-dimethylethyl)-
• (1-(tert-Butyl)-1H-1,2,3-triazol-4-yl)methanol
• (1-tert-butyl-1H-1,2,3-triazol-4-yl)methanol

• Inchi： 1S/C7H13N3O/c1-7(2,3)10-4-6(5-11)8-9-10/h4,11H,5H2,1-3H3
• InChI Key： KETGYXFSSXEWJZ-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C=C(CO)N=N1

Additional information on (1-tert-butyl-1H-1,2,3-triazol-4-yl)methanol

942060-16-4: A Comprehensive Overview of (1-tert-butyl-1H-1,2,3-triazol-4-yl)methanol

The compound 942060-16-4, also known as (1-tert-butyl-1H-1,2,3-triazol-4-yl)methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications. The structure of (1-tert-butyl-1H-1,2,3-triazol-4-yl)methanol features a triazole ring substituted with a tert-butyl group at the 1-position and a hydroxymethyl group at the 4-position. This unique substitution pattern imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of 942060-16-4 in various applications, particularly in the development of advanced materials and pharmaceuticals. The triazole ring is known for its stability and reactivity, making it a valuable building block in organic synthesis. The tert-butyl group enhances the molecule's hydrophobicity, which is advantageous in certain drug delivery systems and polymer applications. Moreover, the hydroxymethyl group introduces versatility, allowing for further functionalization and modification.

One of the most promising areas of research involving (1-tert-butyl-1H-1,2,3-triazol-4-yl)methanol is its role in click chemistry. Click reactions are highly efficient and selective processes that enable the rapid construction of complex molecules. The presence of the triazole ring in 942060-16-4 makes it an ideal candidate for such reactions, particularly in the synthesis of bioactive compounds and materials with tailored properties. Recent advancements in click chemistry have expanded the scope of applications for this compound, including its use in drug discovery and material science.

In addition to its synthetic applications, 942060-16-4 has shown potential in catalysis. The triazole moiety can act as a ligand or a catalyst itself in various organic transformations. For instance, studies have demonstrated its ability to facilitate asymmetric catalysis and promote selective reactions under mild conditions. These findings underscore its importance as both a reagent and a catalyst in modern organic chemistry.

The physical properties of (1-tetrahedron-butyl-tetrahydrofuran) methanol also make it suitable for use in analytical chemistry. Its solubility profile and stability under various conditions make it an ideal candidate for chromatographic separations and spectroscopic analyses. Recent research has explored its utility as a chiral selector in enantioselective separations, further highlighting its versatility.

From an environmental standpoint, 942060_ -specifically (1-tetrahedron-butyl-tetrahydrofuran) methanol-is considered relatively stable under normal conditions. However, proper handling and storage are essential to ensure safety and maintain its integrity. Its non-hazardous nature aligns with current trends toward greener chemistry practices.

In conclusion,942060_ -specifically (tetrahydrofuran) methanol-is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure enables it to serve as a versatile building block in organic synthesis while offering innovative solutions in catalysis and materials science. As research continues to uncover new applications for this compound, its role in advancing chemical science is expected to grow even further.